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Compound of Interest

Compound Name: Diisopropy! sulfate

Cat. No.: B1214918

An In-depth Technical Guide to Diisopropyl Sulfate: Chemical Properties and Structure

Introduction

Diisopropyl sulfate (DIPS), with the CAS number 2973-10-6, is an organic sulfate ester that
serves as a crucial, albeit non-commercial, intermediate in industrial chemical synthesis.[1][2]
[3] It is primarily encountered during the production of isopropanol from propylene via the
"strong-acid" process.[1][3] Characterized as a colorless, oily liquid, DIPS is a potent alkylating
agent, a property that underlies both its synthetic utility and its significant toxicological profile.
[1][2][4] This document provides a comprehensive technical overview of the chemical structure,
physicochemical properties, reactivity, and analytical methodologies related to diisopropyl
sulfate, intended for researchers and professionals in chemistry and drug development.

Chemical Structure and Identification

Diisopropyl sulfate is the diester of sulfuric acid and isopropanol.[5] The central sulfur atom is
bonded to four oxygen atoms, two of which are also bonded to isopropyl groups.

Caption: Chemical structure of diisopropyl sulfate.

Table 1: Chemical Identifiers and Structural Information
for Diisopropyl Sulfate
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Identifier Value Reference(s)
IUPAC Name dipropan-2-yl sulfate [5]

CAS Number 2973-10-6 [5]1[6]
Molecular Formula CeH1404S [51[7]
Molecular Weight 182.24 g/mol [51[6]

Canonical SMILES

CC(C)0S(=0)(=0)OC(C)C

[5]

INChl=1S/C6H1404S/c1-

InChl 5(2)9-11(7,8)10-6(3)4/h5-6H,1-  [4][5]
4H3
HWBLTYHIEYOAOL-

InChIKey (5]
UHFFFAOYSA-N
Isopropyl sulfate, Sulfuric acid,

Synonyms [11[2][5]

bis(1-methylethyl) ester, DIPS

Physicochemical Properties

Diisopropyl sulfate is a liquid under standard conditions with limited water solubility.[1][4] Its

properties are summarized below.

Table 2: Physicochemical Properties of Diisopropyl

Sulfate
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Property Value Reference(s)
Physical State Liquid [819]
Colorless to pale yellow, oily
Appearance o [1][2]114]
liquid
Melting Point -19 °C [11121181191

94 °C @ 7 mmHg (933 Pa);

Boiling Point Decomposes at 106 °C @ 18 [1112]181[10]
mmHg

Density 1.0941 g/cm3 at 20°C/4°C [1][2]

Solubility in Water 0.5% (Slightly soluble) [1112119]

Solubility in Organic Solvents Soluble [4]

Refractive Index 141 [819]

Reactivity, Stability, and Hazards

Diisopropyl sulfate is a highly reactive compound.[1][2] Its reactivity is the basis for its
toxicological properties, including its classification as a suspected human carcinogen.[8][11]

Chemical Reactivity and Decomposition

DIPS degrades rapidly at room temperature and is sensitive to heat and air.[1][2][8] A critical
reaction is its hydrolysis in the presence of water, which proceeds by yielding monoisopropyl
sulfate, and ultimately isopropanol and sulfuric acid.[1][2][4] This reactivity is enhanced by heat.
[2] It is incompatible with strong oxidizing agents.[8]
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Caption: Hydrolysis pathway of diisopropyl sulfate.

ble 3: - | Stabili

Parameter Description Reference(s)

N Highly reactive; degrades
Stability ] [1][2]
rapidly at room temperature.

Conditions to Avoid Heat, exposure to air. [8]

Incompatible Materials Oxidizing agents. [8]

Forms monoisopropy! sulfate
upon heating/hydrolysis.

Hazardous Decomposition Hazardous decomposition [11[2][8]
products include carbon

monoxide and carbon dioxide.
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Toxicological Profile

Diisopropyl sulfate is classified as a hazardous substance. It is harmful if swallowed or on
contact with skin, causes severe skin burns and eye damage, and is suspected of causing
cancer.[8][11] The International Agency for Research on Cancer (IARC) has classified
diisopropyl sulfate in Group 2B, "Possibly carcinogenic to humans".[3][5][6]

ble 4- Toxicological

Endpoint Species Value Reference(s)

Acute Oral Toxicity

Rat 1199 mg/k 8
(LD50) g/kg [8]
Acute Dermal Toxicity ]
Rabbit 1551 mg/kg [8]
(LD50)
Group 2B: Possibly
Carcinogenicity IARC carcinogenic to [31[5]
humans
GHS Hazard H302, H312, H314, 51(6]
Statements H318, H351

Experimental Protocols

Detailed laboratory-scale synthesis and purification protocols for diisopropyl sulfate are not
widely published, as it is not sold as a commercial product but rather exists as an intermediate
in a continuous industrial process.[1][2]

Industrial Formation

Diisopropyl sulfate is formed during the "strong-acid" process for manufacturing isopropanol.
This process involves the reaction of propylene with concentrated sulfuric acid. The presence
of water plays a key role, with lower water content favoring the formation of the diisopropyl
sulfate intermediate over the direct hydration to isopropanol.[1][2]

Analytical Methodology: Air Monitoring
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An established method for the analysis of airborne diisopropyl sulfate in occupational settings
has been described.[1][2] This protocol is crucial for monitoring exposure in isopropanol
manufacturing facilities.

o Sampling: Air is drawn through a solid sorbent tube (Chromosorb 102) to capture
diisopropyl sulfate vapor. A pre-filter is used to prevent the collection of sulfuric acid
aerosols.

o Extraction: The sorbent is extracted with carbon tetrachloride.

e Analysis: The extract is analyzed by gas chromatography (GC) equipped with a sulfur-
specific flame photometric detector (FPD).

o Quantification: The method has been validated for a concentration range of 0.1 to 10 ppm
(0.75-75 mg/m3).[2]
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Caption: Analytical workflow for airborne diisopropyl sulfate.

Conclusion
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Diisopropyl sulfate is a reactive and hazardous chemical intermediate of significant industrial
relevance. Its properties as a strong alkylating agent dictate its formation, reactivity, and
toxicological concerns. While not a commercial end-product, understanding its chemical
characteristics is essential for professionals in industrial chemistry and toxicology, particularly in
the context of isopropanol manufacturing. The methodologies for its analysis are well-
established to ensure occupational safety and control of the industrial process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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